molecular formula C11H13N3S B8374686 3-(1-Piperazinyl)thieno[2,3-c]pyridine

3-(1-Piperazinyl)thieno[2,3-c]pyridine

Cat. No.: B8374686
M. Wt: 219.31 g/mol
InChI Key: LELUGVXNTPQHMP-UHFFFAOYSA-N
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Description

3-(1-Piperazinyl)thieno[2,3-c]pyridine is a heterocyclic compound featuring a fused thiophene-pyridine core with a piperazinyl substituent at the 3-position. Thieno[2,3-c]pyridine derivatives are less commonly studied compared to their [2,3-b] or [3,2-c] isomers, but their structural uniqueness has garnered interest in medicinal chemistry and materials science.

Synthesis of thieno[2,3-c]pyridine derivatives often involves cyclization strategies, such as the one-pot reaction of halopyridinyl ketones with sodium sulfide and electron-withdrawing groups (EWGs) , or metal-free denitrogenative transformations of 1,2,3-triazoles . These methods highlight the compound’s synthetic versatility despite its underrepresentation in literature.

Properties

Molecular Formula

C11H13N3S

Molecular Weight

219.31 g/mol

IUPAC Name

3-piperazin-1-ylthieno[2,3-c]pyridine

InChI

InChI=1S/C11H13N3S/c1-2-13-7-11-9(1)10(8-15-11)14-5-3-12-4-6-14/h1-2,7-8,12H,3-6H2

InChI Key

LELUGVXNTPQHMP-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)C2=CSC3=C2C=CN=C3

Origin of Product

United States

Comparison with Similar Compounds

Table 3: ADMET Comparison

Property 3-(1-Piperazinyl)thieno[2,3-c]pyridine Thieno[2,3-b]pyridine Derivatives
LogP ~2.1 (predicted) 3.5–4.2
Oral Bioavailability High (rule of five compliant) Moderate
CYP Inhibition Low High (potential drug interactions)

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